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Compound of Interest

Compound Name: Codeine monohydrate

Cat. No.: B1239579 Get Quote

Essential safety and logistical information for the proper disposal of codeine monohydrate, a

controlled substance, is critical for laboratory and research settings. Adherence to these

procedures ensures personnel safety, environmental protection, and regulatory compliance.

Codeine monohydrate, as a controlled substance, is subject to strict disposal regulations set

forth by the U.S. Drug Enforcement Administration (DEA) and potentially state and local

authorities.[1][2] The primary goal of these regulations is to render the substance "non-

retrievable," meaning it cannot be transformed to a physical or chemical state or form that

would allow it to be used.[2][3]

Disposal Procedures for DEA Registrants
Laboratories, researchers, and drug development professionals are considered DEA

registrants and must follow specific protocols for the disposal of controlled substances like

codeine monohydrate. The disposal process can be categorized into two main pathways: on-

site destruction and transfer to a reverse distributor.

Step-by-Step Disposal Guidance:

Inventory Audit and Segregation:

Conduct a thorough audit of your inventory to identify all expired, unwanted, or non-viable

codeine monohydrate.
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Segregate this material from active stock in a secure location to prevent accidental use or

diversion.

Documentation - DEA Form 41:

DEA Form 41, the "Registrants Inventory of Drugs Surrendered," is a critical document for

recording the disposal of controlled substances.[1][4]

This form must be completed to document the destruction of the controlled substance,

including the drug name, quantity, and the signatures of two employees who witnessed the

destruction.[4] These records must be maintained for a minimum of two years.[4]

Choosing a Disposal Method:

Transfer to a DEA-Registered Reverse Distributor: This is the most common and

recommended method for laboratories.

A reverse distributor is an entity registered with the DEA to handle and dispose of

controlled substances.[5]

For Schedule I and II substances, a DEA Form 222 is required for the transfer.[1]

The reverse distributor is responsible for the proper destruction of the codeine
monohydrate and will provide a Certificate of Destruction (COD) as proof of

compliance.[1]

On-Site Destruction: While less common for laboratories due to stringent requirements,

on-site destruction is a permissible option.

The chosen method must render the codeine monohydrate non-retrievable.[2]

Acceptable methods may include incineration or chemical digestion, as long as they

meet the "non-retrievable" standard.[2][5] The DEA does not mandate a specific method

but rather the outcome.[2][3]

On-site destruction must be witnessed by two authorized employees and meticulously

documented on DEA Form 41.[4]
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Distinguishing Inventory from Wastage
It is crucial to differentiate between "inventory" and "wastage" of controlled substances, as the

disposal requirements may differ.

Inventory: Refers to controlled substances that are part of a facility's stock and have not

been administered or dispensed.[5] This includes expired or unwanted codeine
monohydrate. The disposal of inventory must follow the stringent procedures outlined above

(transfer to a reverse distributor or approved on-site destruction).[5]

Wastage: Refers to the residual amount of a controlled substance remaining after

administration to a patient (e.g., from a vial or syringe). While still requiring proper handling

and documentation to prevent diversion, the immediate disposal of wastage may be handled

differently according to facility protocols, often involving sequestration devices that render the

substance non-retrievable.[5]

Data Presentation
The available search results focus on regulatory procedures and compliance rather than

providing specific quantitative data for direct comparison of disposal methods. Therefore, a

table summarizing quantitative data on the efficacy or cost of different disposal methods for

codeine monohydrate cannot be provided at this time.

Experimental Protocols
The provided information pertains to regulatory and safety procedures for the disposal of

codeine monohydrate. The search results did not cite any key experiments for which detailed

methodologies could be provided.

Logical Workflow for Codeine Monohydrate
Disposal
The following diagram illustrates the decision-making process for the proper disposal of

codeine monohydrate in a laboratory setting.
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Caption: Workflow for the proper disposal of codeine monohydrate in a laboratory setting.

Disclaimer: This information is intended as a general guide. Researchers, scientists, and drug

development professionals must consult their institution's specific policies and procedures, as

well as all applicable federal, state, and local regulations, to ensure full compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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